Cas no 1396869-89-8 (N-(2-chlorophenyl)-4-(thiophen-3-yl)piperidine-1-carboxamide)

• Product Name: N-(2-chlorophenyl)-4-(thiophen-3-yl)piperidine-1-carboxamide
• CAS No: 1396869-89-8
• MF: C₁₆H₁₇ClN₂OS
• MW: 320.836981534958
• CID: 6060200
• PubChem ID: 71787046
• Update Time: 2025-06-10

N-(2-chlorophenyl)-4-(thiophen-3-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-4-(thiophen-3-yl)piperidine-1-carboxamide
• VU0534754-1
• AKOS024535857
• N-(2-chlorophenyl)-4-thiophen-3-ylpiperidine-1-carboxamide
• CHEMBL4927751
• 1396869-89-8
• F6184-0741

• Inchi： 1S/C16H17ClN2OS/c17-14-3-1-2-4-15(14)18-16(20)19-8-5-12(6-9-19)13-7-10-21-11-13/h1-4,7,10-12H,5-6,8-9H2,(H,18,20)
• InChI Key： JTZYGRFKMDSOBE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(N1CCC(C2=CSC=C2)CC1)=O

Computed Properties

• Exact Mass: 320.0750120g/mol
• Monoisotopic Mass: 320.0750120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 60.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(2-chlorophenyl)-4-(thiophen-3-yl)piperidine-1-carboxamide

Introduction to N-(2-chlorophenyl)-4-(thiophen-3-yl)piperidine-1-carboxamide (CAS No. 1396869-89-8)

N-(2-chlorophenyl)-4-(thiophen-3-yl)piperidine-1-carboxamide, identified by its CAS number 1396869-89-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural features and potential applications in the development of novel therapeutic agents. The combination of a chlorophenyl group and a thiophene ring linked to a piperidine core presents a unique pharmacophore that may contribute to its biological activity.

The chemical structure of N-(2-chlorophenyl)-4-(thiophen-3-yl)piperidine-1-carboxamide incorporates several key functional groups that are known to influence the biological properties of molecules. The chlorophenyl moiety, for instance, is often found in pharmaceuticals due to its ability to enhance binding affinity and metabolic stability. Meanwhile, the thiophene ring is a common component in bioactive compounds, known for its role in modulating various biological pathways. The piperidine core, on the other hand, is frequently used in drug design due to its favorable pharmacokinetic properties and ability to interact with biological targets.

In recent years, there has been a growing interest in the development of small molecules that can modulate neurotransmitter systems. N-(2-chlorophenyl)-4-(thiophen-3-yl)piperidine-1-carboxamide has been studied for its potential as a tool compound in the investigation of central nervous system (CNS) disorders. Specifically, its structural features suggest that it may interact with receptors or enzymes involved in pathways relevant to neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Preliminary studies have indicated that this compound may exhibit properties that make it useful in the development of treatments for these conditions.

The synthesis of N-(2-chlorophenyl)-4-(thiophen-3-yl)piperidine-1-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates, such as 2-chlorobenzaldehyde and 3-thienylmagnesium bromide, which are then coupled through condensation reactions. The resulting intermediate is subsequently transformed into the final product through further functional group transformations, including amide bond formation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency and selectivity of these transformations.

The pharmacological evaluation of N-(2-chlorophenyl)-4-(thiophen-3-yl)piperidine-1-carboxamide has revealed several interesting properties. In vitro studies have shown that this compound can modulate the activity of certain neurotransmitter receptors, including serotonin and dopamine receptors. These interactions are thought to be mediated by the chlorophenyl and thiophene moieties, which are known to be important for receptor binding affinity. Additionally, preliminary in vivo studies have suggested that this compound may have potential therapeutic effects in animal models of CNS disorders.

The development of novel pharmaceuticals often involves a rigorous process of optimization to improve efficacy and reduce side effects. N-(2-chlorophenyl)-4-(thiophen-3-yl)piperidine-1-carboxamide represents an example of how structural modifications can lead to compounds with enhanced pharmacological profiles. By fine-tuning the substituents on the piperidine core and the aromatic rings, researchers can influence the biological activity and selectivity of the molecule. This approach has led to the discovery of several promising drug candidates that are currently being evaluated in clinical trials.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used extensively to study the interactions between N-(2-chlorophenyl)-4-(thiophen-3-yl)piperidine-1-carboxamide and its target proteins. These studies have provided valuable insights into the binding mechanism and have helped guide the design of more potent derivatives. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and increase the likelihood of success in developing new therapeutics.

In conclusion, N-(2-chlorophenyl)-4-(thiophen-3-yl)piperidine-1-carboxamide (CAS No. 1396869-89-8)